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Compound of Interest

Compound Name: Fmoc-O-methyl-D-Ser

Cat. No.: B567204

This guide provides crucial safety and logistical information for the handling of Fmoc-O-
methyl-D-Serine, a key reagent in peptide synthesis. Adherence to these protocols is vital for
ensuring the safety of laboratory personnel and maintaining the integrity of research outcomes.
This document is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Fmoc-O-methyl-D-Serine is a derivative of the amino acid serine. While specific toxicity data is
limited, it should be handled with the care accorded to all laboratory chemicals. The primary
risks are associated with the inhalation of dust and contact with skin or eyes. Similar Fmoc-
protected amino acids are not classified as acutely toxic but may cause irritation upon contact.
[1] As a fine chemical powder, it is prudent to minimize exposure.[2]

First-Aid Measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical attention.[1][2]

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[2][3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek prompt medical attention.[1][2][4]
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« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek medical advice.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory to prevent exposure when handling

Fmoc-O-methyl-D-Serine in both solid and solution forms.

PPE Category

Equipment Specification

Purpose

Eye Protection

Safety goggles or a face shield
conforming to EN166 or
NIOSH approved standards.[1]
[4]

Protects against splashes and

airborne particles.[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves

must be inspected prior to use.

[1]14]

Prevents skin contact with the

chemical.[1]

Body Protection

Laboratory coat or a chemical-

resistant apron/suit.[1]

Shields skin and personal

clothing from spills.[1]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 for solids, or with
organic vapor cartridges for

solutions).[1]

Required when handling the
powder outside of a chemical
fume hood or when dust

formation is likely.[1][3]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is critical for the safe handling of Fmoc-O-methyl-D-Serine from receipt

to disposal.

1. Preparation and Weighing:

» Before handling, ensure all necessary PPE is worn correctly and that an emergency

eyewash station and safety shower are accessible.[1]
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Perform all weighing and handling of the powder within a certified chemical fume hood or a
balance enclosure to minimize inhalation risks.[1]

Use a spatula for transferring the solid to avoid generating dust.[1]
. Solution Preparation:

When preparing solutions, always add the solid Fmoc-O-methyl-D-Serine to the solvent
slowly while stirring to prevent splashing.[1]

Work within a chemical fume hood, especially when using volatile solvents like
Dimethylformamide (DMF).[1]

Ensure the container is clearly labeled with the contents and concentration.
. Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
Recommended storage for the powder is often at -20°C for long-term stability.[5]

To prevent moisture contamination, allow the container to equilibrate to room temperature in
a desiccator before opening.[6]

Stock solutions should be prepared fresh. If storage is necessary, use anhydrous solvents
and store at -20°C for short periods or -80°C for longer durations.[5][6]

Disposal Plan

All waste containing Fmoc-O-methyl-D-Serine must be treated as chemical waste and
disposed of in accordance with federal, state, and local environmental regulations.

o Waste Segregation: Collect waste in a designated, labeled, and compatible container with a
secure lid.

» Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company. Do not
let the product enter drains.

Physicochemical Data
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Parameter Value Reference
CAS Number 874817-14-8 [7]
Molecular Formula C1sH19NOs [7]
Molecular Weight 341.3 g/mol [7]
Appearance White to off-white powder [51[7]

Powder: -20°C for 3 years; In
Storage Conditions solvent: -80°C for 6 months, [5]
-20°C for 1 month

Visual Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling Fmoc-O-

methyl-D-Serine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]

. peptide.com [peptide.com]

. benchchem.com [benchchem.com]

1
2
3
e 4. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
5
6. benchchem.com [benchchem.com]

7

. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Essential Safety and Handling Guide for Fmoc-O-
methyl-D-Serine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567204#personal-protective-equipment-for-handling-
fmoc-o-methyl-d-ser]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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